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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B15557931

For researchers, scientists, and drug development professionals working with Efavirenz-13C6,
a stable isotope-labeled version of the non-nucleoside reverse transcriptase inhibitor Efavirenz,
stringent adherence to safety protocols is paramount. While the isotopic label does not alter the
chemical reactivity, the pharmacological activity and potential hazards mirror those of the
parent compound. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to ensure the safe handling of this compound in a
laboratory setting.

Essential Safety and Handling Data

Although specific occupational exposure limits for Efavirenz-13C6 have not been established
by regulatory bodies, an internal workplace exposure limit has been set by at least one
manufacturer. This, along with other key safety data, is crucial for risk assessment and the
implementation of appropriate safety measures.
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Parameter Value Source

Occupational Exposure Limit

100 pg/m3 Internal Assessment (Merck)[1
(TWA) Hg ( 1]

Acute Toxicity (Oral), Category
4; Eye Irritation, Category 2;
o Reproductive Toxicity,
Hazard Classifications - Merck SDS[2][3]
Category 1B; Specific Target
Organ Toxicity (Repeated

Exposure), Category 1

_ P201, P202, P260, P264,
Precautionary Statements Merck SDSJ[4]
P270, P273, P280

Operational Plan for Safe Handling

A systematic approach to handling Efavirenz-13C6 from receipt to disposal is critical to
minimize exposure and ensure a safe laboratory environment.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
e The substance should be stored in a tightly closed, properly labeled container.[2]

» Store in a locked, cool, and well-ventilated area.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side-shields.[4][5]

o Skin Protection: Impervious gloves (chemically resistant) must be worn.[4][5] A lab coat or
gown should be worn to prevent skin contact.[4]

o Respiratory Protection: If working with the solid form where dust may be generated, or if
adequate ventilation is unavailable, a NIOSH-approved respirator is necessary.[2]

Handling and Preparation:
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» All handling of Efavirenz-13C6 should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4]

e Avoid the formation of dust and aerosols.[2]
e Do not eat, drink, or smoke in the handling area.[2][4]

e Wash hands thoroughly after handling.[2][4]

Spill Management:

 In the event of a spill, evacuate unnecessary personnel from the area.
o Wear appropriate PPE, including respiratory protection.

e For solid spills, carefully sweep or vacuum the material into a suitable container for disposal.
Avoid generating dust.[4][6]

e Clean the spill area thoroughly.

First Aid Measures:

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention.[6]

 In case of skin contact: Immediately wash with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[5]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

 If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5][6]

Disposal Plan

All waste containing Efavirenz-13C6 must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.
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e Collect all waste material, including contaminated PPE and cleaning materials, in a
designated, labeled, and sealed container.

o Dispose of the waste through a licensed hazardous waste disposal company.[4][6]
» Avoid release to the environment.[4][6]

Experimental Workflow Visualization

To further clarify the procedural steps for safe handling, the following diagram outlines the key
decision points and actions from receiving the compound to its final disposal.

Safe Handling Workflow for Efavirenz-13C6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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